Cas no 2228132-27-0 (methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate
• CAS No: 2228132-27-0
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6407109
• PubChem ID: 165699167
• Update Time: 2025-10-28

methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate
• 2228132-27-0
• methyl 2-amino-2-[1-(3-methoxy-1,2-oxazol-5-yl)cyclopropyl]acetate
• EN300-1730019

• Inchi： 1S/C10H14N2O4/c1-14-7-5-6(16-12-7)10(3-4-10)8(11)9(13)15-2/h5,8H,3-4,11H2,1-2H3
• InChI Key： LLMMSEDYYZQPCH-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.6Ų

Additional information on methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate

Professional Introduction to Methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate (CAS No. 2228132-27-0)

Methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate, a compound with the chemical identifier CAS No. 2228132-27-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a cyclopropyl ring substituted with an amino group and an oxazole moiety, which contributes to its distinct chemical behavior and biological activity.

The synthesis of Methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the oxazole ring, a heterocyclic compound known for its stability and versatility in medicinal chemistry, is particularly noteworthy. This heterocycle not only enhances the compound's solubility but also influences its interactions with biological targets. The methoxy group attached to the oxazole ring further modulates the electronic properties of the molecule, making it more amenable to various chemical modifications.

Recent research has highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Studies have demonstrated that derivatives of this class exhibit promising pharmacological properties, including anti-inflammatory and analgesic effects. The cyclopropyl group, a relatively rare structural feature in drug candidates, has been shown to improve metabolic stability and binding affinity to biological receptors. These attributes make Methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate an attractive candidate for further investigation.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial findings suggest that it interacts with specific enzymes and receptors involved in pain signaling pathways. The amino group and the oxazole moiety play crucial roles in modulating these interactions, leading to a reduction in inflammatory responses. Additionally, the compound's ability to cross the blood-brain barrier has been noted, which is essential for treating central nervous system disorders.

The pharmaceutical industry has shown interest in exploring new analogs of this compound due to its unique structural features. By modifying various functional groups within the molecule, researchers aim to enhance its therapeutic efficacy while minimizing potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify promising derivatives that can be advanced into clinical trials.

The synthetic pathways for producing Methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate have been optimized for scalability and cost-effectiveness. Advances in green chemistry principles have allowed for more sustainable production methods, reducing waste and energy consumption. These improvements are crucial for ensuring that large-scale manufacturing can meet the demands of clinical trials and commercialization.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring thorough characterization and testing before approval by health authorities. Researchers are working diligently to gather comprehensive data on the safety and efficacy of this compound. Preclinical studies are being conducted to assess its pharmacokinetic profile, toxicity levels, and potential interactions with other drugs.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its use in addressing rare diseases and conditions where current treatments are limited or unavailable. The versatility of its molecular structure allows for customization to target specific disease mechanisms, offering hope for patients with unmet medical needs.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of new drugs like Methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-yl)cyclopropylacetate. These partnerships facilitate knowledge sharing and resource allocation, accelerating the pace at which new therapies reach patients. By leveraging cutting-edge technologies and innovative approaches, the future looks promising for this class of compounds.

In conclusion, Methyl 2-amino-2-1-(3-methoxy-1,2-oxazol-5-ytl)cyclopropylacetate (CAS No. 2228132) is a compound with significant potential in pharmaceutical development. Its unique structural features contribute to its biological activity and make it a valuable candidate for further research. As advancements continue in synthetic chemistry and drug discovery methodologies, this compound is poised to play a crucial role in addressing various medical challenges.